N-Phenyl-1,4-naphthalenediamine

• IUPAC Name: 4-N-phenylnaphthalene-1,4-diamine
• InChI: InChI=1S/C16H14N2/c17-15-10-11-16(14-9-5-4-8-13(14)15)18-12-6-2-1-3-7-12/h1-11,18H,17H2
• InChI Key: YWUWHTCGBJWXLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=C(C3=CC=CC=C32)N
• Molecular Formula: C16H14N2
• Molecular Weight: 234.29 g/mol

Description

N-Phenyl-1,4-naphthalenediamine is a chemical compound with the molecular formula C16H14N2. It is also known as 4-Anilino-1-naphthylamine.

Synthesis Analysis

The synthesis of N-Phenyl-1,4-naphthalenediamine and its derivatives often involves condensation reactions. For instance, a tridentate Schiff base ligand was prepared via condensation of 4,6-diacetylresorcinol and 1,8-naphthalenediamine in a 1:1 molar ratio. Another method involves the reaction of 1,8-naphthalenediamine and its N-phenyl derivative with the simplest aldehydes of the aliphatic series under mild conditions.

Molecular Structure Analysis

The molecular structure of N-Phenyl-1,4-naphthalenediamine is characterized by the presence of a naphthalene ring attached to a phenyl group and two amine groups. The Schiff base coordinated to the metal ions through the azomethine N, N-amine and phenolic oxygen atoms.

Chemical Reactions Analysis

N-Phenyl-1,4-naphthalenediamine can participate in various chemical reactions. For example, it can form Schiff base complexes with transition metals such as Cr (III), Mn (II), Fe (III), Co (II), Ni (II), Cu (II), Zn (II) and Cd (II) metal ions. It can also react with aldehydes to form 2,3-dihydroperimidines.

Physical And Chemical Properties Analysis

N-Phenyl-1,4-naphthalenediamine is a dark green to black crystalline solid. It is insoluble in water and may be sensitive to prolonged exposure to air. It has a molecular weight of 234.3.

Mechanism of Action

While the specific mechanism of action for N-Phenyl-1,4-naphthalenediamine is not mentioned in the retrieved papers, Schiff bases, a class of compounds to which it belongs, are known to have biological activity as anticancer and antibacterial agents. They are characterized by an imine group –N=CH–, which helps to explain the mechanism of transamination and racemization reaction in biological systems.

Safety and Hazards

N-Phenyl-1,4-naphthalenediamine may cause skin irritation, serious eye irritation, and allergic skin reactions. It may also cause respiratory irritation if inhaled. It should be stored in a well-ventilated place and kept in a tightly closed container.

Future Directions

N-Phenyl-1,4-naphthalenediamine and its derivatives have immense applications in life sciences, medical sciences, and industrial chemistry. Their ability of molecular interaction with different proteins, complex formation with metals, and distinct behavior in various ranges of light makes them more appealing and challenging for future scientists. They are also used as coloring agents and dye intermediates in fibers and plastic synthesis, carbene ligand generation, and corrosion inhibitors.